1-(4-Fluorobenzyl)-3-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]urea
• InChI: InChI=1S/C18H15FN6OS/c19-13-5-3-12(4-6-13)10-20-18(26)21-11-17-23-22-16-8-7-14(24-25(16)17)15-2-1-9-27-15/h1-9H,10-11H2,(H2,20,21,26)
• InChI Key: WTJCZRMLKALKGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C(=NN=C3CNC(=O)NCC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C18H15FN6OS
• Molecular Weight: 382.4 g/mol

Description

1-(4-Fluorobenzyl)-3-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C18H15FN6OS and its molecular weight is 382.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Structural Features for Antagonist Activity : Research on related compounds, like 7-substituted 1,1-diphenyl-hexahydro-oxazolo[3,4-a]pyrazin-3-ones, demonstrates the importance of urea functionality for potent antagonist activity against Neuropeptide S (NPS). This highlights the critical role of specific structural features, such as 4-Fluorobenzyl urea derivatives, in determining biological activity (Zhang et al., 2008).

• ALK5 Inhibitory Activity : Compounds containing elements similar to "1-(4-Fluorobenzyl)-3-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea" have been synthesized and evaluated for their ALK5 inhibitory activity, demonstrating potential for use as transforming growth factor-β type 1 receptor kinase inhibitors, which can play a role in treating diseases associated with TGF-β signaling (Krishnaiah et al., 2012).

• Anticancer Effects : A study on the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with alkylurea showcased remarkable anticancer effects and reduced toxicity. This research underlines the potential of structurally related compounds in developing anticancer agents with low toxicity (Wang et al., 2015).

• Antioxidant and Anticancer Agent : Another study investigated the antioxidant property and anticancer activity of triazolo-thiadiazoles, demonstrating potent antioxidant and cytotoxic effects on hepatocellular carcinoma cell lines. This suggests the role of related compounds in developing treatments for cancer and oxidative stress-related conditions (Sunil et al., 2010).